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Compound of Interest

Compound Name:
1-Hexyl-3-methylimidazolium

Bromide

Cat. No.: B127071 Get Quote

CAS Number: 85100-78-3

Synonyms: [HMIM]Br, C₆mimBr

Executive Summary
1-Hexyl-3-methylimidazolium bromide is an ionic liquid (IL) that has emerged as a significant

compound in various scientific and industrial fields.[1] Characterized by its unique set of

properties, including low vapor pressure, high thermal stability, and excellent ionic conductivity,

it serves as a versatile alternative to traditional volatile organic solvents.[1] This technical guide

provides a comprehensive overview of its physicochemical properties, synthesis protocols, key

applications, and safety considerations. It is intended for researchers, scientists, and

professionals in drug development and chemical engineering who are interested in leveraging

the capabilities of this ionic liquid in their work. Key applications include its use as a medium in

green chemistry, an electrolyte in electrochemical devices, a catalyst in organic synthesis, and

an agent in separation processes.[2][3]

Physicochemical Properties
1-Hexyl-3-methylimidazolium bromide is a viscous liquid under standard conditions, with its

appearance described as colorless to pale yellow or even red to green.[1][3][4] Its properties

are largely defined by the interplay between the imidazolium cation and the bromide anion. A

summary of its key quantitative data is presented below.
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Table 1: Physicochemical Data for 1-Hexyl-3-methylimidazolium Bromide

Property Value Source(s)

Molecular Formula C₁₀H₁₉BrN₂ [1][5]

Molecular Weight 247.18 g/mol [1][5]

Melting Point -15 °C [6]

Boiling Point 395 °C (at 6 mmHg) [1][3]

Density
1.271 g/cm³ (at 26 °C) 1.23

g/cm³
[6] [3]

Viscosity 3822 cP (at 25 °C) [6]

Ionic Conductivity 0.051 mS/cm (at 20 °C) [6]

Refractive Index (n20D) 1.53 - 1.536 [1][3]

Purity ≥98% to >99% [1][4]

Synthesis and Characterization
The most common synthesis route for 1-hexyl-3-methylimidazolium bromide involves the

quaternization of 1-methylimidazole with 1-bromohexane.[7] Microwave-assisted synthesis has

been shown to significantly reduce reaction times while achieving high yields.[7][8]

Experimental Protocol: Microwave-Assisted Synthesis
This protocol outlines a typical microwave-assisted synthesis for producing high-purity 1-hexyl-
3-methylimidazolium bromide.

Materials:

1-methylimidazole (0.05 mol)

1-bromohexane (0.055 mol, 1.1 molar equivalents)

Microwave reactor
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Round-bottom flask

Rotary evaporator

Ethyl acetate

Dichloromethane

Procedure:

Reactant Charging: In a designated microwave reactor vessel, combine 1-methylimidazole

and 1-bromohexane. The typical molar ratio is approximately 1:1.1 of imidazole to halide.[7]

Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Set the reaction

temperature to 70 °C and the reaction time to 10 minutes.[7]

Reaction Monitoring: Monitor the reaction progress. The formation of a viscous liquid

indicates the product is being formed. Yields for this method are typically reported to be

above 90%.[7]

Purification: After the reaction is complete and the mixture has cooled, the crude product is

washed multiple times with a non-polar solvent like ethyl acetate to remove unreacted

starting materials.

Solvent Removal: The purified ionic liquid is then placed on a rotary evaporator to remove

any residual solvent under reduced pressure.

Drying: For applications requiring anhydrous conditions, the ionic liquid should be further

dried under a high vacuum at an elevated temperature (e.g., 70-80 °C) for several hours.[9]

Characterization
The structural integrity and purity of the synthesized 1-hexyl-3-methylimidazolium bromide
are typically confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are used to

confirm the molecular structure. The characteristic peaks of the imidazolium ring protons and

the hexyl chain protons can be identified and integrated.[8][10]
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Infrared (IR) Spectroscopy: FTIR spectroscopy is used to identify the functional groups

present in the molecule. The spectra show characteristic peaks for C-H stretching of the alkyl

chain and the imidazolium ring.[8][11]

Thermogravimetric Analysis (TGA): TGA is employed to determine the thermal stability and

decomposition temperature of the ionic liquid.[12]

Reaction Conditions

1-Methylimidazole

1-Hexyl-3-methylimidazolium
Bromide

+

1-Bromohexane

Microwave Irradiation

70 °C, 10 min

Click to download full resolution via product page

Diagram 1: Synthesis pathway of 1-hexyl-3-methylimidazolium bromide.

Key Applications
The distinct properties of 1-hexyl-3-methylimidazolium bromide make it a valuable

compound in a multitude of applications, ranging from sustainable chemistry to advanced

materials science.

Green Chemistry and Catalysis
As an ionic liquid, [HMIM]Br is a prime candidate for replacing volatile organic compounds

(VOCs) in chemical reactions, thereby reducing environmental impact.[1][2] Its non-volatile

nature and excellent thermal stability allow it to serve as a robust reaction medium. It has been

shown to be effective in facilitating organic syntheses by stabilizing reactive intermediates.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/290592190_Microwave-assisted_synthesis_and_characterization_of_1-hexyl-3-methylimidazolium_hexafluorophosphate_ionic_liquid
https://www.researchgate.net/figure/Figure-S3-ATR-IR-Spectra-of-the-synthesized-ILs-1-ethyl-3-methylimidazolium-bromide_fig4_388540930
https://www.researchgate.net/publication/244385995_Thermophysical_properties_of_1-hexyl-3-methyl_imidazolium_based_ionic_liquids_with_tetrafluoroborate_hexafluorophosphate_and_bistrifluoromethylsulfonylimide_anions
https://www.benchchem.com/product/b127071?utm_src=pdf-body-img
https://www.benchchem.com/product/b127071?utm_src=pdf-body
https://www.benchchem.com/product/b127071?utm_src=pdf-body
https://www.chemimpex.com/products/39786
https://www.nbinno.com/water-treatment-agents/1-hexyl-3-methylimidazolium-bromide-properties-applications-green-chemistry
https://www.myskinrecipes.com/shop/en/imidazolium-salts/60556--1-hexyl-3-methylimidazolium-bromide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrochemistry
With high ionic conductivity and a wide electrochemical window, [HMIM]Br is utilized as an

electrolyte in energy storage devices.[1] Its application is prominent in the development of next-

generation batteries and supercapacitors, where it can enhance energy storage efficiency and

operational stability compared to conventional electrolytes.[1][2][3]

Separation Processes
The ability of [HMIM]Br to dissolve a wide array of organic and inorganic materials makes it

highly useful in separation science.[1] It is employed in liquid-liquid extraction and

chromatography for the efficient separation and recovery of valuable compounds in the

pharmaceutical and chemical industries.[2][3]

Antimicrobial Activity
[HMIM]Br exhibits antimicrobial properties and has been studied for its environmental impact,

including its toxicity to aquatic organisms.[13][14] This activity opens up potential applications

in the development of antimicrobial coatings and treatments.
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Diagram 2: General workflow for a reaction using [HMIM]Br as a solvent.

Logical Relationships: Properties to Applications
The utility of 1-hexyl-3-methylimidazolium bromide is a direct consequence of its

fundamental physicochemical properties. The diagram below illustrates the logical connections

between its core characteristics and its primary fields of application.
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Diagram 3: Relationship between properties and applications of [HMIM]Br.

Safety and Handling
While offering benefits over traditional solvents, 1-hexyl-3-methylimidazolium bromide is not

without hazards and must be handled with appropriate care.

Health Hazards: The compound is irritating to the eyes, skin, and respiratory system.[15]

Inhalation may cause respiratory tract irritation, and ingestion can lead to gastrointestinal

issues.[15] Direct contact should be avoided.

Personal Protective Equipment (PPE): When handling this substance, wear suitable

protective clothing, gloves, and eye/face protection (safety glasses or goggles).[4][15] Work

should be conducted in a well-ventilated area or under a fume hood.

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[15]

Skin: Wash off with soap and plenty of water.[4]

Inhalation: Move the person to fresh air.[15]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15] In all cases of significant

exposure or if symptoms persist, seek medical attention.[4][15]

Environmental Impact: 1-Hexyl-3-methylimidazolium bromide is known to be toxic to

various aquatic organisms, including freshwater algae and plankton.[13][14] Therefore, it

should not be released into the environment. All waste should be handled and disposed of in

accordance with local, state, and federal regulations.

Conclusion
1-Hexyl-3-methylimidazolium bromide (CAS 85100-78-3) is a highly versatile ionic liquid with

a compelling profile for researchers and industry professionals. Its combination of thermal

stability, ionic conductivity, and unique solvating power underpins its growing use in green

chemistry, electrochemistry, and advanced material applications. While its synthesis is

straightforward, proper handling and safety precautions are essential due to its irritant nature

and environmental toxicity. As research continues, the range of applications for this and similar

ionic liquids is expected to expand, further cementing their role in the development of

sustainable and efficient technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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